Overcoming metal-induced fluorescence quenching on plasmo-photonic metasurfaces coated by a self-assembled monolayer†
Chemical Communications Pub Date: 2015-06-19 DOI: 10.1039/C5CC04426J
Abstract
We have experimentally shown significant suppression of metal-induced fluorescence (FL) quenching on plasmo-photonic metasurfaces by incorporating a self-assembled monolayer (SAM) of sub-nm thickness. The FL signals of rhodamine dye molecules have been several-ten-fold enhanced by introducing the SAM, in comparison with the previous configuration contacting molecules and metal surfaces.
Recommended Literature
- [1] Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices
- [2] Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid
- [3] Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†
- [4] Evolution of calcium phosphate precipitation in hanging drop vapor diffusion by in situRaman microspectroscopy
- [5] Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography
- [6] Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†
- [7] Fate of single walled carbon nanotubes in wetland ecosystems†
- [8] Dissolution of cork biopolymers in biocompatible ionic liquids
- [9] Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements
- [10] Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–
Journal Name:Chemical Communications
research_products
-
CAS no.: 89640-58-4